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Compound of Interest

Compound Name: Pci 29732

Cat. No.: B1678580 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides essential, step-by-step guidance for the safe disposal of

PCI 29732, a potent Bruton's tyrosine kinase (BTK) inhibitor used in research. Adherence to

these procedures is crucial to mitigate risks to personnel and the environment.

Immediate Safety and Handling Precautions
Before handling or disposing of PCI 29732, it is imperative to be familiar with its hazard profile.

According to safety data sheets (SDS), PCI 29732 presents several key hazards: it is harmful if

swallowed, causes skin irritation, and can lead to serious eye irritation.[1][2] Furthermore, it is

classified as very toxic to aquatic life with long-lasting effects, underscoring the importance of

preventing its release into the environment.[2]

Personal Protective Equipment (PPE): To ensure personal safety, the following PPE must be

worn when handling PCI 29732:

Eye Protection: Safety goggles with side-shields are required.[2]

Hand Protection: Chemical-resistant gloves are mandatory.[2]

Skin and Body Protection: An impervious lab coat or clothing should be worn to prevent skin

contact.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1678580?utm_src=pdf-interest
https://www.benchchem.com/product/b1678580?utm_src=pdf-body
https://www.benchchem.com/product/b1678580?utm_src=pdf-body
https://www.benchchem.com/product/b1678580?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/29036m.pdf
https://dcchemicals.com/msds/MSDS_DC10757.html
https://dcchemicals.com/msds/MSDS_DC10757.html
https://www.benchchem.com/product/b1678580?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC10757.html
https://dcchemicals.com/msds/MSDS_DC10757.html
https://dcchemicals.com/msds/MSDS_DC10757.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: In situations where dust or aerosols may be generated, a suitable

respirator should be used.[2]

Engineering Controls: Work with PCI 29732 should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[2] An accessible safety shower and eyewash station

are essential in the immediate work area.[2]

Quantitative Data Summary
For quick reference, the key identifying and hazard information for PCI 29732 is summarized in

the table below.

Property Value Reference

CAS Number 330786-25-9 [1][2]

Molecular Formula C₂₂H₂₁N₅O [2]

Molecular Weight 371.44 g/mol [2]

GHS Hazard Statements H302: Harmful if swallowed [2]

H315: Causes skin irritation [1]

H319: Causes serious eye

irritation
[1]

H410: Very toxic to aquatic life

with long lasting effects
[2]

Step-by-Step Disposal Protocol
The disposal of PCI 29732 and its containers must be handled as hazardous waste. Follow

these procedures meticulously to ensure compliance and safety.

1. Waste Segregation and Collection:

Designate a specific, clearly labeled, and sealed container for PCI 29732 waste.
This includes unused or expired solid material, contaminated lab supplies (e.g., pipette tips,
weighing paper, gloves), and any solutions containing the compound.
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Do not mix PCI 29732 waste with other chemical waste streams unless explicitly permitted
by your institution's environmental health and safety (EHS) office.

2. Decontamination of Labware:

All non-disposable labware that has come into contact with PCI 29732 must be thoroughly
decontaminated.
Rinse the contaminated labware with a suitable solvent (e.g., ethanol or DMSO, in which the
compound is soluble) in a designated container.
Collect the rinse solvent as hazardous waste.
After the initial solvent rinse, wash the labware with soap and water.

3. Spill Management:

In the event of a spill, evacuate unnecessary personnel from the area.
Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or a
commercial spill kit).
Carefully collect the absorbent material and any contaminated soil into a sealed container for
hazardous waste.
Decontaminate the spill area with a suitable solvent, followed by soap and water.
Report the spill to your laboratory supervisor and EHS office.

4. Final Disposal:

All PCI 29732 waste, including the sealed waste container, must be disposed of through your
institution's approved hazardous waste disposal program.[2]
Contact your EHS office to arrange for pickup and proper disposal.
Crucially, do not dispose of PCI 29732 down the drain or in the regular trash, as this can lead
to environmental contamination.[2]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of PCI 29732
waste.
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Caption: Workflow for the proper disposal of PCI 29732 waste.

By adhering to these detailed procedures, laboratory professionals can ensure a safe working

environment and maintain environmental stewardship when working with PCI 29732. Always
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consult your institution's specific safety protocols and the manufacturer's most recent SDS for

the most comprehensive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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